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Introduction
(3-Chlorophenylethynyl)trimethylsilane is a versatile organosilicon compound that has

garnered significant attention in the fields of organic synthesis, materials science, and

medicinal chemistry. Its unique structure, featuring a chlorinated phenyl ring, an ethynyl linker,

and a trimethylsilyl (TMS) protecting group, provides a powerful platform for a variety of

chemical transformations. This guide offers an in-depth exploration of the chemical properties,

structure, and synthetic applications of (3-Chlorophenylethynyl)trimethylsilane, tailored for

researchers, scientists, and professionals in drug development.

Molecular Structure and Physicochemical
Properties
(3-Chlorophenylethynyl)trimethylsilane, with the chemical formula C11H13ClSi, possesses

a well-defined molecular architecture that dictates its reactivity and physical characteristics.[1]

[2][3] The molecule consists of a central acetylene unit, flanked by a 3-chlorophenyl group on

one side and a trimethylsilyl group on the other. This arrangement provides a unique

combination of steric and electronic properties that are instrumental in its chemical behavior.
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Key Physicochemical Data:
Property Value Reference

CAS Number 227936-62-1 [1][2][3]

Molecular Formula C11H13ClSi [1][2][3]

Molecular Weight 208.76 g/mol [1][2][3]

Boiling Point 240-241 °C [1][2]

Density 0.995 - 1.0 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.520 - 1.537 [1][2]

Flash Point 225 °F (107.2 °C) [1][2]

The presence of the trimethylsilyl group not only serves as a protecting group for the terminal

alkyne but also enhances the compound's solubility in common organic solvents.[4][5] The

chlorine atom on the phenyl ring introduces a site for further functionalization and modulates

the electronic properties of the aromatic system.

Caption: 2D structure of (3-Chlorophenylethynyl)trimethylsilane.

Spectroscopic Characterization
The structural elucidation of (3-Chlorophenylethynyl)trimethylsilane and its reaction

products relies on a combination of spectroscopic techniques. While specific spectra for this

exact compound are not readily available in public databases, the expected spectral features

can be inferred from the analysis of its constituent functional groups.

¹H NMR: The proton NMR spectrum would be expected to show a singlet for the nine

equivalent protons of the trimethylsilyl group, typically in the region of 0.2-0.4 ppm. The

aromatic protons would appear as a complex multiplet in the range of 7.0-7.5 ppm.

¹³C NMR: The carbon NMR would display distinct signals for the trimethylsilyl carbons

(around 0 ppm), the acetylenic carbons (typically between 80-100 ppm), and the aromatic

carbons (in the 120-140 ppm region). The carbon atom attached to the chlorine would show

a characteristic chemical shift.
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IR Spectroscopy: The infrared spectrum would be characterized by a sharp, medium-

intensity peak around 2150-2175 cm⁻¹ corresponding to the C≡C triple bond stretching

vibration. The C-H stretching of the aromatic ring would appear just above 3000 cm⁻¹, while

the C-H stretching of the methyl groups would be just below 3000 cm⁻¹.[6] A strong Si-C

bond vibration would also be present in the fingerprint region.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z 208,

with a characteristic M+2 isotopic peak at m/z 210 due to the presence of the chlorine-37

isotope.[6] Fragmentation would likely involve the loss of a methyl group (M-15) and other

characteristic fragments.

Synthesis and Reactivity
(3-Chlorophenylethynyl)trimethylsilane is typically synthesized via a Sonogashira coupling

reaction between 1-chloro-3-iodobenzene (or 1-bromo-3-chlorobenzene) and

ethynyltrimethylsilane.[7][8] This palladium- and copper-catalyzed cross-coupling reaction is a

highly efficient method for the formation of carbon-carbon bonds between sp² and sp hybridized

carbon atoms.[8]

Generalized Synthesis Protocol (Sonogashira Coupling):
Reaction Setup: To a solution of 1-chloro-3-iodobenzene, a palladium catalyst (e.g.,

Pd(PPh₃)₄), and a copper(I) co-catalyst (e.g., CuI) in a suitable solvent (e.g., triethylamine or

a mixture of THF and triethylamine) is added ethynyltrimethylsilane.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or slightly

elevated temperatures under an inert atmosphere (e.g., nitrogen or argon) until the starting

materials are consumed, as monitored by techniques like TLC or GC-MS.

Workup and Purification: The reaction mixture is then quenched, and the product is extracted

with an organic solvent. The organic layer is washed, dried, and concentrated. The crude

product is then purified by column chromatography to yield pure (3-
Chlorophenylethynyl)trimethylsilane.
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Caption: Synthetic scheme for (3-Chlorophenylethynyl)trimethylsilane.

The reactivity of (3-Chlorophenylethynyl)trimethylsilane is dominated by the chemistry of the

trimethylsilyl-protected alkyne and the chlorinated aromatic ring.

Deprotection of the Alkyne: The trimethylsilyl group can be readily cleaved under mild

conditions, typically using a fluoride source such as tetrabutylammonium fluoride (TBAF) or

potassium fluoride, to generate the terminal alkyne, 3-chlorophenylacetylene.[5][9] This

deprotected alkyne is a valuable building block for further Sonogashira couplings, click

chemistry, and other alkyne-based transformations.

Hiyama-Type Cross-Coupling: The C(sp)-Si bond can be activated for cross-coupling

reactions. For instance, in the presence of a suitable activator like potassium

trimethylsilanolate, (3-Chlorophenylethynyl)trimethylsilane can participate in Hiyama-type

Sonogashira cross-coupling reactions, avoiding the need for a separate deprotection step.

[10]

Reactions at the Aromatic Ring: The chloro-substituent on the phenyl ring can undergo

various nucleophilic aromatic substitution reactions or be utilized in other cross-coupling

reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for further elaboration of

the molecular structure.

Applications in Research and Development
The unique structural features of (3-Chlorophenylethynyl)trimethylsilane make it a valuable

intermediate in several areas of chemical research:
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Organic Synthesis: As a protected terminal alkyne, it serves as a key building block for the

synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and

functional organic materials.[7] The ability to selectively deprotect the alkyne or functionalize

the aromatic ring provides significant synthetic flexibility.

Materials Science: Arylalkynes are important components in the construction of conjugated

polymers and organic electronic materials. The defined substitution pattern of (3-
Chlorophenylethynyl)trimethylsilane allows for the precise tuning of the electronic and

photophysical properties of these materials.

Drug Discovery: The 3-chlorophenylacetylene moiety is a structural motif found in various

biologically active compounds. (3-Chlorophenylethynyl)trimethylsilane provides a

convenient and stable precursor for the introduction of this fragment during the synthesis of

potential drug candidates.

Safety and Handling
(3-Chlorophenylethynyl)trimethylsilane should be handled in a well-ventilated fume hood by

trained personnel.[2] It is advisable to wear appropriate personal protective equipment,

including safety glasses, gloves, and a lab coat. The compound is classified as an irritant, and

contact with skin and eyes should be avoided.[2] For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Conclusion
(3-Chlorophenylethynyl)trimethylsilane is a highly versatile and valuable reagent in modern

organic chemistry. Its well-defined structure, coupled with the predictable reactivity of its

functional groups, makes it an indispensable tool for the synthesis of a wide range of complex

molecules. This guide has provided a comprehensive overview of its chemical properties,

structure, synthesis, and applications, offering a solid foundation for its effective utilization in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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